Cas no 34635-34-2 (2-((4-Methylphenyl)sulfonylamino)-3-phenylpropanoic Acid)

• Product Name: 2-((4-Methylphenyl)sulfonylamino)-3-phenylpropanoic Acid
• CAS No: 34635-34-2
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD00063148
• CID: 1463375
• PubChem ID: 309599
• Update Time: 2025-04-20

2-((4-Methylphenyl)sulfonylamino)-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)sulfonylamino]-3-phenylpropanoic Acid
• 2-(4-Methylphenylsulfinyl)-benzaldehyd
• N-tosyl-DL-phenylalanine
• DL-N-Ts-Phe
• CTK2C1755
• N-tosyl phenylalanine
• N-(p-tosyl)phenylalanine
• 2-(4-methylphenylsulfonamido)-3-phenylpropanoic acid
• Benzaldehyde, 2-[(4-methylphenyl)sulfinyl]-
• 2-(p-tolylsulfinyl)benzaldehyde
• N-tosylphenylalanine
• 2-(4-Methylphenylsulfinyl)-benzaldehyd; N-tosyl-DL-phenylalanine; DL-N-Ts-Phe; CTK2C1755; N-tosyl phenylalanine; N-(p-tosyl)phenylalanine; 2-(4-methylphenylsulfonamido)-3-phenylpropanoic acid; Benzaldehyde, 2-[(4-methylphenyl)sulfinyl]-; 2-(p-tolylsulfinyl)benzaldehyde; N-tosylphenylalanine;
• Z45636846
• NSC88484
• NSC211907
• MFCD00063148
• 2-{[(4-methylphenyl)sulfonyl]amino}-3-phenylpropanoic acid
• ALBB-006226
• EU-0000301
• SMR000371829
• 2-(4-methylphenylsulfonamido)-3-phenylpropanoicacid
• AB00609169-06
• NCIOpen2_009805
• SR-01000390307-1
• EN300-717763
• HMS2670D17
• Cambridge id 5129838
• 2-(4-methylbenzenesulfonamido)-3-phenylpropanoic acid
• AS-54866
• AM20050355
• N-[(4-Methylphenyl)sulfonyl]phenylalanine
• AKOS016040268
• NSC 88484
• NSC-211907
• CS-0153027
• Oprea1_534866
• MLS000776584
• SCHEMBL697476
• 34635-34-2
• (2R)-2-(4-METHYLBENZENESULFONAMIDO)-3-PHENYLPROPANOIC ACID
• NCGC00245977-01
• Tosyl-D-phenylalanine
• W10600
• AKOS000273892
• SR-01000390307
• NSC-88484
• SY030423
• 3-PHENYL-2-(TOLUENE-4-SULFONYLAMINO)-PROPIONIC ACID
• MFCD15071654
• CHEMBL1334284
• 2-([(4-METHYLPHENYL)SULFONYL]AMINO)-3-PHENYLPROPANOIC ACID
• SY316669
• 2-((4-Methylphenyl)sulfonylamino)-3-phenylpropanoic Acid

• MDL： MFCD00063148
• Inchi： 1S/C16H17NO4S/c1-12-7-9-14(10-8-12)22(20,21)17-15(16(18)19)11-13-5-3-2-4-6-13/h2-10,15,17H,11H2,1H3,(H,18,19)
• InChI Key： CGRCVIZBNRUWLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08791
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives